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Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed examination of the molecular weight of trans-2-
Aminocyclopentanol hydrochloride, a compound of interest in pharmaceutical research and

organic synthesis. This document outlines the compound's chemical formula and presents a

comprehensive breakdown of its molecular weight calculation based on the atomic weights of

its constituent elements. All quantitative data is summarized for clarity, and a visual

representation of the molecular weight derivation is provided.

Chemical Identity and Formula
trans-2-Aminocyclopentanol hydrochloride is a chiral amino alcohol used as a building

block in the synthesis of various chemical entities.

Chemical Name: trans-2-Aminocyclopentanol hydrochloride

CAS Number: 68327-11-7[1][2][3][4]

Chemical Formula: C₅H₁₂ClNO[1][3][5] or C₅H₁₁NO·HCl[2][6][7][8]
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Both chemical formulas represent the same compound, with the latter emphasizing the

hydrochloride salt form. For the purpose of molecular weight calculation, the elemental

composition is identical. The established molecular weight for this compound is 137.61 g/mol .

[2][3][6][7][8]

Determination of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for trans-2-Aminocyclopentanol hydrochloride is based on the atomic

weights of carbon (C), hydrogen (H), chlorine (Cl), nitrogen (N), and oxygen (O).

Table 1: Elemental Composition and Molecular Weight
Calculation

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 5 12.011 60.055

Hydrogen H 12 1.008 12.096

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999 15.999

Total 137.610

Experimental Protocols
The molecular weight of a compound like trans-2-Aminocyclopentanol hydrochloride is

typically confirmed using mass spectrometry.

Mass Spectrometry Protocol
Sample Preparation: A dilute solution of trans-2-Aminocyclopentanol hydrochloride is

prepared in a suitable volatile solvent, such as methanol or acetonitrile.
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Ionization: The sample is introduced into the mass spectrometer and ionized, commonly

using Electrospray Ionization (ESI) to generate protonated molecules [M+H]⁺.

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a mass

analyzer (e.g., quadrupole, time-of-flight).

Data Interpretation: The resulting mass spectrum will show a peak corresponding to the

molecular ion of the free base (C₅H₁₁NO), from which the mass of the hydrochloride salt can

be inferred.

Visualizing Molecular Weight Calculation
The following diagram illustrates the logical relationship between the elemental composition

and the final calculated molecular weight.

Elemental Composition

Summation Molecular Weight

Carbon (C)
5 x 12.011

+

Hydrogen (H)
12 x 1.008

Chlorine (Cl)
1 x 35.453

Nitrogen (N)
1 x 14.007

Oxygen (O)
1 x 15.999

137.61 g/mol

Click to download full resolution via product page

Caption: Derivation of Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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